Cas no 333333-34-9 (5-Formylphthalide)

• Product Name: 5-Formylphthalide
• CAS No: 333333-34-9
• MF: C₉H₆O₃
• MW: 162.142142772675
• MDL: MFCD04117978
• CID: 1039798
• PubChem ID: 9877463
• Update Time: 2025-04-20

5-Formylphthalide Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-oxo-5-Isobenzofurancarboxaldehyde
• 1-oxo-1,3-dihydroisobenzofuran-5-carbaldehyde
• 1-oxo-3H-2-benzofuran-5-carbaldehyde
• 5-Formylphthalide
• DBSGLQIKLWDTTD-UHFFFAOYSA-N
• 1-oxo-1,3-dihydroisobenzofuran-5-carboxaldehyde
• DTXSID80432168
• 1-oxo-1,3-dihydro-2-benzofuran-5-carbaldehyde
• 5-formyl phthalide
• SCHEMBL1467863
• AKOS006228723
• CS-0323509
• 333333-34-9
• AS-0786
• DA-06780
• E77303

• MDL： MFCD04117978
• Inchi： 1S/C9H6O3/c10-4-6-1-2-8-7(3-6)5-12-9(8)11/h1-4H,5H2
• InChI Key： DBSGLQIKLWDTTD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C=O)=CC=2C1)=O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 163-165 ºC
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 43.37

5-Formylphthalide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides